Cas no 583-17-5 (3-(2-Hydroxyphenyl)acrylic acid)

• Product Name: 3-(2-Hydroxyphenyl)acrylic acid
• CAS No: 583-17-5
• MF: C₉H₈O₃
• MW: 164.158022880554
• CID: 82578
• PubChem ID: 637540
• Update Time: 2025-09-25

3-(2-Hydroxyphenyl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Hydroxyphenyl)acrylic acid
• 2-HYDROXYCINNAMIC ACID
• 2-hydroxy-cinnamic acid
• 3-(2-hydroxyphenyl)prop-2-enoic acid
• COUMARIC ACID,2
• O-COUMARIC ACID
• O-CUMARIC ACID
• O-HYDROXYCINNAMIC ACID
• RARECHEM BK HW 0162
• TRANS-2-COUMARIC ACID
• TRANS-O-COUMARIC ACID
• TRANS-O-CUMARIC ACID
• TRANS-O-HYDROXYCINNAMIC ACID
• 3-(2-Hydroxyphenyl)-2-propenoic acid
• CS-W013247
• trans-3-(2-hydroxyphenyl)propenoic acid
• 614-60-8
• WLN: QV1U1R BQ
• (2E)-3-(2-hydroxyphenyl)prop-2-enoic acid
• AS-12449
• 2-Coumaric acid
• (E)-2-hydroxycinnamic acid
• (E)-o-Hydroxycinnamic acid
• FEMA NO. 4700
• TRANS-2-HYDROXYCINNAMIC ACID; O-COUMARIC ACID
• O- COUMARIC ACID
• F2191-0203
• trans-o-Coumarate
• 2-Coumarate
• BDBM50146462
• (E)-Coumarinic Acid
• AKOS003790794
• QSPL 150
• (2E)-3-(2-Hydroxyphenyl)-2-propenoic acid
• (E)-3-(2-hydroxyphenyl)prop-2-enoic acid
• (2E)-3-(2-HYDROXYPHENYL)ACRYLIC ACID
• A869477
• trans-o-HydroxyzimtsA currencyure
• AMY4052
• o-Hydroxycinnamate
• NSC 32952
• BRN 1100900
• 583-17-5
• 2-Propenoic acid, 3-(2-hydroxyphenyl)-
• Cinnamic acid, o-hydroxy-
• 2-Hydroxycinnamic acid, (E)-
• 2-Hydroxycinnamate
• 2-Propenoic acid, 3-(2-hydroxyphenyl)-, (E)-
• 3-(2-hydroxyphenyl)prop-2-enoate
• (2E)-2-hydroxycinnamic acid
• o-coumarate
• trans-2-Hydroxycinnamic acid
• 2-Hydroxycinnamic acid = o-Hydroxycinnamic acid = o-Coumaric acid
• o-Hydroxy-trans-cinnamate
• NSC32952
• NS00014689
• 2-Hydroxycinnamic acid, (2E)-
• (E)-3-(2-HYDROXY-PHENYL)-ACRYLIC ACID
• (E)-3-(2-hydroxyphenyl)acrylic acid
• EINECS 210-386-4
• (E)-3-(2-hydroxyphenyl)-acrylic acid
• trans-2-Hydroxycinnamate
• MFCD00004379
• CINNAMIC ACID, o-HYDROXY-, (E)-
• HY-W012531
• CCRIS 5834
• UNII-23AU5FZB9C
• o-Hydroxy-trans-cinnamic acid
• Q7072006
• A833239
• 2-Hydroxycinnamic acid, predominantly trans
• DB01650
• 2-Hydroxycinnamic acid, predominantly trans, 97%
• 2-Hydroxycinamic acid
• CHEBI:18125
• (2E)-3-(2-hydroxyphenyl)acrylic acid predominately trans-
• bmse000347
• ortho-Hydroxycinnamate
• CHEMBL52564
• 23AU5FZB9C
• C01772
• 2-HYDROXYCINNAMIC ACID, TRANS-
• O-TRANS-COUMARIC ACID
• 3-(2-hydroxyphenyl)acrylicacid
• SCHEMBL64885
• 2-Propenoic acid, 3-(2-hydroxyphenyl)-, (2E)-
• CHEBI:18176
• 90E8F55A-AB69-4720-95AF-747C2DCA5471
• (E)-o-Hydroxycinnamicacid
• (E)-3-(2-Hydroxyphenyl)-2-propenoic acid
• CINNAMIC ACID,2-HYDROXY (TRANS)
• trans-o-Hydroxycinnamate
• DTXSID10883240
• NSC-32952
• FT-0612592
• 2-Hydroxy Cinnamic Acid
• HMS3604C08
• 2S0H1PX3LM
• PMOWTIHVNWZYFI-UHFFFAOYSA-N
• AKOS026677434
• DTXSID70862233
• FT-0612591
• UNII-2S0H1PX3LM
• ortho-Hydroxycinnamic acid
• Q27102874
• SY048367
• EINECS 209-500-5
• Orthocumarsaure
• Coumaric acid
• (2Z)-3-(2-hydroxyphenyl)acrylate
• cis-2-hydroxycinnamate
• Cis-2-coumarate
• STK301745
• BBL013048
• ALBB-025832

• MDL： MFCD00004379
• Inchi： 1S/C9H8O3/c10-8-4-2-1-3-7(8)5-6-9(11)12/h1-6,10H,(H,11,12)/b6-5+
• InChI Key： PMOWTIHVNWZYFI-AATRIKPKSA-N
• SMILES： OC1C=CC=CC=1/C=C/C(=O)O

Computed Properties

• Exact Mass: 164.04700
• Monoisotopic Mass: 164.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• Color/Form: White crystals
• Density: 1.329±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 232-233 ºC
• Boiling Point: 348°C at 760 mmHg
• Flash Point: 178.5°C
• Refractive Index: 1.66
• Solubility: Slightly soluble (4.6 g/l) (25 º C),
• PSA: 57.53000
• LogP: 1.49000

3-(2-Hydroxyphenyl)acrylic acid Security Information

• Hazardous Material transportation number：UN 2811 6
• WGK Germany：3
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S26
• RTECS：GD9090000
• Hazardous Material Identification：
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acids